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Compound of Interest

Compound Name: Ethacridine lactate monohydrate

Cat. No.: B1671380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethacridine lactate monohydrate, an acridine derivative with the CAS number 6402-23-9, is a

well-established compound with a multifaceted pharmacological profile. Primarily recognized

for its potent antiseptic properties, particularly against Gram-positive bacteria, it also functions

as an effective agent for second-trimester pregnancy termination.[1][2] Emerging research has

further identified it as an inhibitor of poly(ADP-ribose) glycohydrolase (PARG), suggesting

potential applications in oncology. This technical guide provides a comprehensive overview of

ethacridine lactate monohydrate, encompassing its chemical and physical properties,

synthesis, mechanisms of action, pharmacological effects, and detailed experimental protocols.

All quantitative data are presented in structured tables for ease of comparison, and key

signaling pathways and experimental workflows are visualized using Graphviz diagrams to

facilitate a deeper understanding of its molecular interactions and applications.

Chemical and Physical Properties
Ethacridine lactate monohydrate is an aromatic organic compound that exists as a yellow

crystalline powder.[3] It is sparingly soluble in water and very slightly soluble in ethanol.[4]
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Property Value Reference(s)

CAS Number 6402-23-9 [1]

Molecular Formula C₁₅H₁₅N₃O・C₃H₆O₃・H₂O [5]

Molecular Weight 361.39 g/mol [5]

Appearance Yellow crystalline powder [3]

Melting Point 226 °C [2]

Solubility

Sparingly soluble in water, very

slightly soluble in ethanol (96

per cent)

[4]

Storage Temperature Store at < -15°C [6]

Synthesis
The industrial synthesis of ethacridine lactate monohydrate has been described in patent

literature. A common method involves the reduction of an intermediate, 2-ethoxy-6-nitro-9-

aminoacridine, in the presence of a reducing agent and lactic acid.

Experimental Protocol: Synthesis of Ethacridine Lactate
This protocol is adapted from a patented preparation process.[7]

Materials:

2-ethoxy-6-nitro-9-aminoacridine

Zinc powder (reducing agent)

90% Lactic acid

Ethanol

Nitrogen gas

Procedure:
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In a reaction vessel, combine 2-ethoxy-6-nitro-9-aminoacridine, zinc powder, and 90% lactic

acid.

Add ethanol to the mixture.

Heat the reaction mixture to 80°C under a nitrogen atmosphere.

Maintain the reaction at this temperature for 5-7 hours.

After the reaction is complete, filter the hot solution.

Allow the filtrate to cool to room temperature to precipitate the ethacridine lactate as a bright

yellow solid.

Collect the solid by filtration.

Note: The patent describes variations in the molar ratios and reaction times that can be

optimized to improve yield and purity.[7]

Mechanism of Action and Signaling Pathways
Ethacridine lactate monohydrate exerts its biological effects through multiple mechanisms of

action.

Antibacterial Activity: DNA Intercalation
The primary antibacterial mechanism of ethacridine lactate involves the intercalation of its

planar acridine ring system between the base pairs of bacterial DNA.[8] This insertion disrupts

the normal helical structure of DNA, leading to unwinding and elongation of the molecule.[8]

Consequently, critical cellular processes such as DNA replication and transcription are

inhibited, ultimately resulting in bacterial cell death.[8] This mechanism is particularly effective

against Gram-positive bacteria.[1]
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Mechanism of Antibacterial Action.

Abortifacient Activity: Uterine Mast Cell Activation
As an abortifacient, ethacridine lactate induces uterine contractions primarily through the

activation of uterine mast cells.[9] This activation triggers the degranulation of mast cells and

the release of inflammatory mediators, notably histamine.[9] Histamine then binds to H1

receptors on myometrial smooth muscle cells, initiating a signaling cascade that leads to

uterine contractions.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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